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Compound of Interest

Compound Name: Dregeoside Da1

Cat. No.: B1157986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the standardization and quality control of

Dregeoside Da1, a C21 steroidal glycoside with potential therapeutic applications, isolated

from Dregea volubilis (syn. Wattakaka volubilis). Due to the limited availability of specific

validated analytical methods for Dregeoside Da1, this document establishes a robust quality

control framework by drawing comparisons with well-characterized, structurally related C21

steroidal glycosides from the Apocynaceae family, namely Tenacissoside H and Caudatin. The

experimental data and protocols presented herein are based on established and validated

methods for these alternative compounds, providing a reliable blueprint for the development of

a specific quality control monograph for Dregeoside Da1.

Compound Identification and Physicochemical
Properties
Dregeoside Da1 is a polyhydroxypregnane glycoside. Its definitive identification relies on a

combination of spectroscopic techniques.

Table 1: Physicochemical and Spectroscopic Data for Dregeoside Da1 Identification
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Parameter Data for Dregeoside Da1 Method of Analysis

Molecular Formula C₄₂H₇₀O₁₅
High-Resolution Mass

Spectrometry (HRMS)

Molecular Weight 815.00 g/mol Mass Spectrometry (MS)

¹H-NMR

Key signals include

characteristic sugar anomeric

protons and steroidal methyl

protons.

¹H Nuclear Magnetic

Resonance Spectroscopy

¹³C-NMR

Characteristic signals for the

steroidal backbone and sugar

moieties.

¹³C Nuclear Magnetic

Resonance Spectroscopy

Identification

Comparison of ¹H and ¹³C-

NMR spectral data with

published literature is essential

for unambiguous identification.

Spectroscopic Analysis

Proposed Analytical Methods for Quantification
High-Performance Liquid Chromatography (HPLC) coupled with Diode Array Detection (DAD)

or, for higher sensitivity and specificity, Ultra-Performance Liquid Chromatography coupled with

Tandem Mass Spectrometry (UPLC-MS/MS) are the recommended techniques for the

quantification of Dregeoside Da1. The following sections detail validated methods for

analogous compounds that can be adapted for Dregeoside Da1.

Comparative Analytical Methods: Dregeoside Da1,
Tenacissoside H, and Caudatin
The standardization of Dregeoside Da1 can be benchmarked against established methods for

other C21 steroidal glycosides. Tenacissoside H, from Marsdenia tenacissima, and Caudatin,

from Cynanchum auriculatum, are excellent comparative compounds due to their structural

similarity and the availability of validated analytical methods.

Table 2: Comparison of UPLC-MS/MS and HPLC-DAD Methods for C21 Steroidal Glycosides
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Parameter
Proposed Method
for Dregeoside Da1
(Adaptable)

Validated Method
for Tenacissoside
H[1][2]

Validated Method
for Caudatin[3]

Analytical Technique UPLC-MS/MS UPLC-MS/MS HPLC-DAD

Column

UPLC HSS T3 (50

mm × 2.1 mm, 1.8

µm) or equivalent

UPLC HSS T3 (50

mm × 2.1 mm, 1.8

µm)

ODS C18 (250 mm x

10 mm)

Mobile Phase

Acetonitrile and Water

(containing 0.1%

Formic Acid)

Acetonitrile and Water

(containing 0.1%

Formic Acid)

Acetonitrile and Water

Elution Mode Gradient Gradient Gradient

Flow Rate 0.4 mL/min 0.4 mL/min 2 mL/min

Detection

ESI+, Multiple

Reaction Monitoring

(MRM)

ESI+, MRM UV at 220 nm

Linearity Range To be determined 5 - 2000 ng/mL Not specified

LLOQ To be determined 5 ng/mL Not specified

Precision (RSD%) To be determined < 15% Not specified

Accuracy (%) To be determined 85 - 115% Not specified

Recovery (%) To be determined > 80% Not specified

Experimental Protocols
The following are detailed experimental protocols for the extraction and analysis of

Tenacissoside H and Caudatin, which can be adapted for the development and validation of a

method for Dregeoside Da1.

Sample Preparation: Extraction of C21 Steroidal
Glycosides
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A generalized solid-phase extraction (SPE) method is effective for isolating C21 steroidal

glycosides from plant material.

Experimental Workflow for Extraction
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Powdered Plant Material Ultrasonic Extraction with 70% Ethanol1. Extraction Filtration2. Separation Rotary Evaporation3. Concentration Solid-Phase Extraction (C18 cartridge)4. Purification Elution with Methanol5. Elution Dried Glycoside-Rich Extract6. Final Product

Raw Material

Extraction and Purification

Final Product Quality Control

Dregea volubilis Plant Material

Macroscopic and Microscopic Identification

HPTLC Fingerprinting

Standardized Extraction Protocol

Purification of Dregeoside Da1

Spectroscopic Identification (NMR, MS)

Quantitative Analysis (HPLC/UPLC-MS)

Purity Assessment

Stability Testing
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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